1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-[(E)-3-phenylprop-2-enyl]indol-2-one
• InChI: InChI=1S/C27H25NO5/c1-32-20-14-15-25(33-2)21(17-20)24(29)18-27(31)22-12-6-7-13-23(22)28(26(27)30)16-8-11-19-9-4-3-5-10-19/h3-15,17,31H,16,18H2,1-2H3/b11-8+
• InChI Key: BVTBTEOQSKIQDO-DHZHZOJOSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2(C3=CC=CC=C3N(C2=O)C/C=C/C4=CC=CC=C4)O
• SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC=CC4=CC=CC=C4)O

Description

1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as Cinnamoylindoline-1,3-dione, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound has been shown to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Mechanism of Action

The mechanism of action of 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant activity, and to inhibit the production of certain inflammatory cytokines. It has also been shown to have neuroprotective effects, and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione in lab experiments is its potent anticancer activity. It has also been shown to have a relatively low toxicity profile, making it a promising candidate for further development as a cancer treatment. However, one of the limitations of using 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione in lab experiments is its relatively low solubility, which can make it difficult to work with in certain assays.

Future Directions

There are many potential future directions for research on 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione. One area of research could be to investigate its potential use in combination with other anticancer agents, to enhance its efficacy. Another area of research could be to investigate its potential use in the treatment of other diseases, such as neurodegenerative diseases. Additionally, further investigation into its mechanism of action could provide valuable insights into the development of new cancer treatments.

Synthesis Methods

The synthesis of 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione involves the condensation of cinnamaldehyde and 2,5-dimethoxybenzaldehyde with indoline-2,3-dione in the presence of a base. The resulting product is then purified through recrystallization. This method has been shown to yield high purity and high yield of 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione.

Scientific Research Applications

1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 1-cinnamyl-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneoline-1,3-dione has potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to inhibit tumor growth in animal models.